Cas no 851945-24-9 (3-methyl-N-2-(methylsulfanyl)phenyl-5-oxo-5H-1,3thiazolo3,2-apyrimidine-6-carboxamide)

3-methyl-N-2-(methylsulfanyl)phenyl-5-oxo-5H-1,3thiazolo3,2-apyrimidine-6-carboxamide structure
851945-24-9 structure
Product Name:3-methyl-N-2-(methylsulfanyl)phenyl-5-oxo-5H-1,3thiazolo3,2-apyrimidine-6-carboxamide
CAS No:851945-24-9
MF:C15H13N3O2S2
MW:331.412620306015
CID:6431372
PubChem ID:3255946
Update Time:2025-08-03

3-methyl-N-2-(methylsulfanyl)phenyl-5-oxo-5H-1,3thiazolo3,2-apyrimidine-6-carboxamide Chemical and Physical Properties

Names and Identifiers

    • 3-methyl-N-2-(methylsulfanyl)phenyl-5-oxo-5H-1,3thiazolo3,2-apyrimidine-6-carboxamide
    • 3-methyl-N-(2-(methylthio)phenyl)-5-oxo-5H-thiazolo[3,2-a]pyrimidine-6-carboxamide
    • 3-methyl-N-[2-(methylsulfanyl)phenyl]-5-oxo-5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxamide
    • 3-methyl-N-(2-methylsulfanylphenyl)-5-oxo-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxamide
    • SMR000017114
    • MLS000102007
    • HMS2254C19
    • AKOS000432743
    • CHEMBL1510584
    • F0636-0296
    • AB00434700-03
    • 851945-24-9
    • 5H-Thiazolo[3,2-a]pyrimidine-6-carboxamide, 3-methyl-N-[2-(methylthio)phenyl]-5-oxo-
    • Inchi: 1S/C15H13N3O2S2/c1-9-8-22-15-16-7-10(14(20)18(9)15)13(19)17-11-5-3-4-6-12(11)21-2/h3-8H,1-2H3,(H,17,19)
    • InChI Key: IEIGNRXIDVEKEK-UHFFFAOYSA-N
    • SMILES: C12SC=C(C)N1C(=O)C(C(NC1=CC=CC=C1SC)=O)=CN=2

Computed Properties

  • Exact Mass: 331.04491901g/mol
  • Monoisotopic Mass: 331.04491901g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 3
  • Complexity: 598
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 112Ų

Experimental Properties

  • Density: 1.43±0.1 g/cm3(Predicted)
  • pka: 11.12±0.70(Predicted)

3-methyl-N-2-(methylsulfanyl)phenyl-5-oxo-5H-1,3thiazolo3,2-apyrimidine-6-carboxamide Pricemore >>

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Additional information on 3-methyl-N-2-(methylsulfanyl)phenyl-5-oxo-5H-1,3thiazolo3,2-apyrimidine-6-carboxamide

Recent Advances in the Study of 3-methyl-N-2-(methylsulfanyl)phenyl-5-oxo-5H-1,3thiazolo3,2-apyrimidine-6-carboxamide (CAS: 851945-24-9)

The compound 3-methyl-N-2-(methylsulfanyl)phenyl-5-oxo-5H-1,3thiazolo3,2-apyrimidine-6-carboxamide (CAS: 851945-24-9) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its promising pharmacological properties. This heterocyclic compound, characterized by its thiazolopyrimidine core, has been the subject of multiple studies aimed at elucidating its mechanism of action, therapeutic potential, and synthetic pathways. The following research brief consolidates the latest findings related to this compound, providing a comprehensive overview for professionals in the field.

Recent studies have focused on the synthesis and optimization of 851945-24-9, with particular emphasis on improving its yield and purity. A 2023 publication in the Journal of Medicinal Chemistry detailed a novel synthetic route that employs a one-pot cyclization strategy, significantly reducing the number of steps required compared to traditional methods. This advancement not only enhances the scalability of production but also minimizes the formation of byproducts, which is critical for pharmaceutical applications. The study reported a yield of 78% under optimized conditions, marking a substantial improvement over previous methodologies.

Pharmacological investigations have revealed that 851945-24-9 exhibits potent inhibitory activity against several kinase targets, including cyclin-dependent kinases (CDKs) and glycogen synthase kinase-3β (GSK-3β). These kinases are implicated in a variety of pathological conditions, such as cancer, neurodegenerative diseases, and diabetes. In vitro assays demonstrated that the compound has an IC50 value of 12 nM for CDK2, making it a promising candidate for further development as a therapeutic agent. Molecular docking studies further elucidated the binding interactions between the compound and the ATP-binding site of CDK2, highlighting the role of the thiazolopyrimidine scaffold in achieving high affinity and selectivity.

In addition to its kinase inhibitory properties, 851945-24-9 has shown potential as an anti-inflammatory agent. A 2024 study published in Bioorganic & Medicinal Chemistry Letters reported that the compound effectively suppresses the production of pro-inflammatory cytokines, such as TNF-α and IL-6, in macrophage cell lines. The study attributed this effect to the modulation of the NF-κB signaling pathway, suggesting a broader therapeutic application beyond kinase inhibition. These findings open new avenues for the development of multi-targeted therapies leveraging the unique pharmacophore of 851945-24-9.

Despite these promising results, challenges remain in the clinical translation of 851945-24-9. Pharmacokinetic studies have indicated that the compound exhibits moderate bioavailability and a relatively short half-life in rodent models. Researchers are currently exploring structural modifications, such as the introduction of solubilizing groups, to address these limitations. Preliminary data from these efforts are encouraging, with some derivatives showing improved metabolic stability and tissue penetration. However, further optimization and extensive preclinical testing will be necessary to advance these candidates to clinical trials.

In conclusion, 3-methyl-N-2-(methylsulfanyl)phenyl-5-oxo-5H-1,3thiazolo3,2-apyrimidine-6-carboxamide (CAS: 851945-24-9) represents a versatile scaffold with significant therapeutic potential. Recent advancements in its synthesis, mechanistic understanding, and pharmacological profiling underscore its value as a lead compound in drug discovery. Continued research efforts are expected to yield optimized derivatives with enhanced pharmacokinetic properties, paving the way for its eventual application in treating a range of diseases. Professionals in the field are encouraged to monitor ongoing studies, as this compound is poised to make a substantial impact in the coming years.

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